Cas no 112901-06-1 (5H-Benzo[a]carbazole,6,6a,11,11a-tetrahydro-)

• Product Name: 5H-Benzo[a]carbazole,6,6a,11,11a-tetrahydro-
• CAS No: 112901-06-1
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 129974
• PubChem ID: 58078021
• Update Time: 2025-04-19

5H-Benzo[a]carbazole,6,6a,11,11a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[a]carbazole,6,6a,11,11a-tetrahydro-
• 5,6,6A,11A-TETRAHYDRO-11H-BENZO[A]CARBAZOLE
• 2-NAPHTHYLAMINE,1,2,3,4-TETRAHYDRO-N-CYCLOPROPYL-5-METHOXY-1-METHYL
• 5,6,6a,11a-Tetrahydro-11H-benzo[a]carbazole200µg
• N-Cyclopropyl-5-methoxy-1-methyl-1,2,3,4-tetrahydro-2-naphthylamine
• 112901-06-1
• 6,6a,11,11a-tetrahydro-5H-benzo[a]carbazole
• SCHEMBL10061178
• 5H,6H,6AH,11H,11AH-BENZO[A]CARBAZOLE

• Inchi： 1S/C16H15N/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-8,14,16-17H,9-10H2
• InChI Key： XYEMTSNEMKTQJS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCC3C=CC=CC=3C12

Computed Properties

• Exact Mass: 221.12000
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.02120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles